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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on 2,2,7-trimethylnonane, a branched
alkane isomer of dodecane. Due to a lack of specific literature on its discovery and isolation,
this guide focuses on its fundamental properties, a proposed synthetic pathway, and general
characterization techniques. The information presented is compiled from chemical databases
and established principles of organic synthesis, offering a foundational resource for
researchers interested in this compound.

Introduction

2,2,7-Trimethylnonane is a saturated hydrocarbon with the chemical formula Ci2Hzs. As a
highly branched alkane, its physical and chemical properties are distinct from its linear isomer,
n-dodecane. Such branched alkanes are of interest in various fields, including fuel science and
as scaffolds in medicinal chemistry. This guide outlines the known properties of 2,2,7-
trimethylnonane and presents a plausible, detailed protocol for its laboratory synthesis.

Physicochemical Properties

Quantitative data for 2,2,7-trimethylnonane is primarily based on computational predictions
available in chemical databases. A summary of these properties is presented in Table 1.
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Property Value Source
Molecular Formula Ci2H26 PubChem
Molecular Weight 170.34 g/mol PubChem
Boiling Point (Predicted) 188.9 + 3.0 °C at 760 mmHg ChemSpider
Density (Predicted) 0.742 £ 0.06 g/cm3 ChemSpider
Refractive Index (Predicted) 1.416 £ 0.02 ChemSpider
Flash Point (Predicted) 63.8+4.0°C ChemSpider

Table 1: Predicted Physicochemical Properties of 2,2,7-Trimethylnonane

Proposed Synthesis of 2,2,7-Trimethylnonane

In the absence of a documented synthesis, a multi-step approach utilizing a Grignard reaction
is proposed. This method is a robust and well-established strategy for the formation of carbon-
carbon bonds, making it suitable for constructing the highly branched structure of 2,2,7-
trimethylnonane. The overall synthetic workflow is depicted in the following diagram.
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Step 1: Grignard Reagent Formation
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Step 4: Hydrogenation
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[https://www.benchchem.com/product/b15455436#2-2-7-trimethylnonane-discovery-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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